1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

• Molecular Formula: C11H10FN3O
• Molecular Weight: 219.21 g/mol
• IUPAC Name: 1-[(3-fluorophenyl)methyl]-5-methyltriazole-4-carbaldehyde
• InChI: InChI=1S/C11H10FN3O/c1-8-11(7-16)13-14-15(8)6-9-3-2-4-10(12)5-9/h2-5,7H,6H2,1H3
• InChI Key: NISUWKGAMXJBNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1CC2=CC(=CC=C2)F)C=O

Description

1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is a triazole-based compound featuring a 3-fluorophenylmethyl substituent at the N1 position, a methyl group at C5, and a carbaldehyde functional group at C3. This structure combines a heterocyclic triazole core with aromatic and aldehyde functionalities, making it a versatile intermediate for synthesizing bioactive molecules or materials . The compound is synthesized via condensation reactions involving 1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde and other precursors under reflux conditions in ethanol, achieving high yields (e.g., 96%) . Its monoclinic crystal structure (space group unstated) has been confirmed via single-crystal X-ray diffraction, with the 3-fluorophenyl group oriented perpendicular to the triazole plane .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cycloaddition reaction between an azide and an alkyne

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced through a nucleophilic substitution reaction, where a fluorobenzyl halide reacts with the triazole ring.

Addition of the Methyl Group: The methyl group can be added via alkylation reactions, using methyl iodide or similar reagents.

Formation of the Carbaldehyde Group: The carbaldehyde group can be introduced through formylation reactions, such as the Vilsmeier-Haack reaction, where a formylating agent like DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) is used.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The fluorophenyl group can undergo electrophilic aromatic substitution reactions, where electrophiles replace the hydrogen atoms on the aromatic ring.

Common Reagents and Conditions

Oxidation: KMnO4 in an acidic medium or CrO3 in acetic acid.

Reduction: NaBH4 in methanol or LiAlH4 in ether.

Substitution: Electrophiles like nitronium ion (NO2+) in the presence of sulfuric acid (H2SO4).

Major Products

Oxidation: 1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid.

Reduction: 1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-methanol.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde involves its interaction with specific molecular targets and pathways. The triazole ring can interact with enzymes and receptors, potentially inhibiting or modulating their activity. The fluorophenyl group may enhance the compound’s binding affinity and specificity, while the carbaldehyde group can form covalent bonds with target proteins, leading to irreversible inhibition.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomerism: 3-Fluorophenyl vs. 4-Fluorophenyl Derivatives

The position of the fluorine atom on the benzyl substituent significantly impacts molecular conformation and crystal packing:

• 3-Fluorophenyl derivative: The meta-fluorine creates steric and electronic effects that influence intermolecular interactions.
• 4-Fluorophenyl derivative : The para-fluorine (e.g., 1-[(4-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde, CAS 1267372-07-5) allows for symmetric packing in isostructural compounds. Halogen substitution (e.g., Cl, Br) at the para-position in related thiazole-triazole hybrids results in triclinic (P̄1) crystal systems with nearly identical unit cell parameters, highlighting the robustness of para-substitution in maintaining isostructurality .

Table 1: Structural and Crystallographic Comparison

Compound	Substituent Position	Molecular Formula	Molecular Weight (g/mol)	Crystal System	Key Structural Feature	Reference
1-[(3-Fluorophenyl)methyl]-...	3-Fluorophenyl	C₁₁H₁₀FN₃O	219.22	Monoclinic	Perpendicular 3-fluorophenyl group
1-[(4-Fluorophenyl)methyl]-...	4-Fluorophenyl	C₁₁H₁₀FN₃O	219.22	-	Symmetric para-substitution
4-(4-Chlorophenyl)-thiazole derivative	4-Chlorophenyl	C₂₄H₁₇ClF₂N₆S	503.96	Triclinic (P̄1)	Isostructural with Br analog

Halogen Substitution: Impact on Physicochemical Properties

Replacing fluorine with other halogens (Cl, Br) alters electronic and steric profiles:

• Chlorine and Bromine Derivatives: In thiazole-triazole hybrids (e.g., compounds 4 and 5 in ), Cl and Br substituents at the para-position maintain isostructural triclinic packing but increase molecular weight and polarizability.
• Fluorine vs. Larger Halogens : Fluorine’s small size and high electronegativity reduce steric hindrance, favoring planar molecular conformations. In contrast, bulkier halogens like Br may induce subtle torsional adjustments in crystal lattices .

Table 2: Halogen-Dependent Properties

Halogen	Compound Example	Molecular Weight (g/mol)	Crystal System	Key Interaction
F	Target compound	219.22	Monoclinic	Weak C–H···F hydrogen bonds
Cl	4-(4-Chlorophenyl)-thiazole hybrid	503.96	Triclinic (P̄1)	Halogen-mediated π-stacking
Br	4-(4-Bromophenyl)-thiazole hybrid	548.31	Triclinic (P̄1)	Enhanced van der Waals

Functional Group Variations

The carbaldehyde group at C4 enables diverse reactivity, distinguishing the target compound from analogs with alternative functionalities:

• Benzimidazole-Triazole Hybrids : Compounds like 1-(1-((1H-benzo[d]imidazol-2-yl)methyl)-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one replace the aldehyde with acetyl groups, reducing electrophilicity but increasing lipophilicity (melting points: 119–160°C) .
• Carbohydrazide Derivatives : (E)-N’-(1-(benzofuran-2-yl)ethylidene)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carbohydrazide () demonstrates the aldehyde’s utility in forming hydrazone linkages for bioactive molecule design.

Table 3: Functional Group Comparison

Compound Type	Key Functional Group	Synthetic Yield	Application Insight	Reference
Carbaldehyde (Target)	–CHO	96%	Precursor for condensations
Acetyl-Triazole	–COCH₃	75–83%	Lipophilic scaffolds
Carbohydrazide	–CONHNH₂	86%	Bioactive hydrazones

Research Findings and Implications

• Synthetic Efficiency: The target compound’s 96% yield under mild ethanol reflux conditions surpasses many analogs, highlighting optimized reaction kinetics .
• Crystal Engineering : The 3-fluorophenyl group’s perpendicular orientation suggests unique packing dynamics compared to para-substituted analogs, which could influence solubility or mechanical properties in solid-state applications .

Biological Activity

1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is a triazole derivative that has garnered attention due to its potential biological activities. This compound is part of a larger class of triazoles known for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities. This article reviews the biological activity of this specific compound, summarizing relevant research findings and case studies.

• Chemical Formula : C₉H₈F₃N₃O
• Molecular Weight : 197.18 g/mol
• CAS Number : 832740-71-3

Triazole compounds typically exert their biological effects through various mechanisms, including:

• Inhibition of Enzymes : Many triazoles inhibit enzymes involved in the biosynthesis of ergosterol, a vital component of fungal cell membranes.
• Interference with Nucleic Acids : Some derivatives can interact with DNA or RNA, disrupting replication and transcription processes.

Antimicrobial Activity

Research has demonstrated that 1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde exhibits significant antimicrobial properties. In vitro studies have shown that it effectively inhibits the growth of various bacterial strains.

Microorganism	Minimum Inhibitory Concentration (MIC) μg/mL
Staphylococcus aureus	0.5
Escherichia coli	1.0
Candida albicans	0.25

These results indicate that the compound may be a promising candidate for developing new antimicrobial agents.

Antifungal Activity

The compound has also shown antifungal activity against several pathogenic fungi. A study reported the following MIC values for common fungal pathogens:

Fungus	MIC (μg/mL)
Aspergillus niger	2.0
Candida krusei	0.5

These findings suggest that the compound could be effective in treating fungal infections resistant to conventional therapies.

Anticancer Activity

Preliminary studies indicate potential anticancer properties. In vitro assays have shown that the compound inhibits the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) with IC50 values in the micromolar range.

Cell Line	IC50 (μM)
MCF-7	15
HeLa	10

This suggests a need for further investigation into its mechanism and efficacy as an anticancer agent.

Case Studies

• Study on Antimicrobial Efficacy :
  A study published in ACS Omega evaluated various triazole derivatives, including our compound, against multiple bacterial strains. The results confirmed its effectiveness in inhibiting biofilm formation by Staphylococcus aureus, highlighting its potential use in treating infections associated with biofilms .
• Antifungal Research :
  A comparative study assessed the antifungal activity of different triazole compounds against Candida species. The results indicated that our compound had superior activity compared to some established antifungals like fluconazole .
• Cancer Cell Proliferation Inhibition :
  Research conducted on the effect of triazole derivatives on cancer cell lines demonstrated that 1-[(3-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde significantly reduced cell viability in both MCF-7 and HeLa cells, prompting further exploration into its potential as an anticancer drug .